Cas no 916326-81-3 (5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
![5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/916500/916326-81-3x500.png)
916326-81-3 structure
Product Name:5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:916326-81-3
MF:C8H6BrN3O2
MW:256.056140422821
MDL:MFCD17016023
CID:829639
PubChem ID:57581106
Update Time:2025-04-19
5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- 5-Bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylic acid
- 5-bromo-1-methylpyrazolo[3,4-b]pyridine-3-carboxylic acid
- AS-51177
- PB31869
- SCHEMBL4040813
- AKOS023775642
- P12055
- EN300-1707066
- 916326-81-3
- A1-29639
- 5-Bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylicacid
- CS-0050642
-
- MDL： MFCD17016023
- Inchi： 1S/C8H6BrN3O2/c1-12-7-5(2-4(9)3-10-7)6(11-12)8(13)14/h2-3H,1H3,(H,13,14)
- InChI Key： QTWVTVFZJSQFNZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=C1)C(C(=O)O)=NN2C
Computed Properties
- Exact Mass: 254.96434g/mol
- Monoisotopic Mass: 254.96434g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 2.0±0.1 g/cm3
- Boiling Point: 432.6±40.0 °C at 760 mmHg
- Flash Point: 215.4±27.3 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318619-250mg |
5-Bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 95%+ | 250mg |
$126 | 2024-07-20 | |
| Chemenu | CM318619-1g |
5-Bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 95%+ | 1g |
$378 | 2024-07-20 | |
| ChemScence | CS-0050642-100mg |
5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 100mg |
$391.0 | 2022-04-26 | ||
| ChemScence | CS-0050642-250mg |
5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 250mg |
$651.0 | 2022-04-26 | ||
| ChemScence | CS-0050642-1g |
5-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 1g |
$1950.0 | 2022-04-26 | ||
| TRC | B816040-10mg |
5-Bromo-1-Methyl-1h-Pyrazolo[3,4-B]Pyridine-3-Carboxylic Acid |
916326-81-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B816040-50mg |
5-Bromo-1-Methyl-1h-Pyrazolo[3,4-B]Pyridine-3-Carboxylic Acid |
916326-81-3 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B816040-100mg |
5-Bromo-1-Methyl-1h-Pyrazolo[3,4-B]Pyridine-3-Carboxylic Acid |
916326-81-3 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM318619-250mg |
5-Bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 95+% | 250mg |
$539 | 2021-08-18 | |
| Chemenu | CM318619-1g |
5-Bromo-1-methyl-1H-pyrazolo-[3,4-b]pyridine-3-carboxylic acid |
916326-81-3 | 95+% | 1g |
$1617 | 2021-08-18 |
5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
916326-81-3 (5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid) Related Products
- 1354704-90-7(1-Methyl-4-(p-tolyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 116855-09-5(1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 1354706-24-3(1-methyl-4-phenyl-1{H}-pyrazolo3,4-{b}pyridine-3-carboxylic acid)
- 1924343-23-6(Methyl 1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 916325-85-4(5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 1016842-99-1(5-Bromo-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine)
- 1339529-36-0(1,3-dimethyl-1H-pyrazolo3,4-bpyridine-6-carboxylic acid)
- 916326-80-2(Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate)
- 1367752-05-3(ethyl 1-Methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 916325-84-3(Methyl 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
